Cas no 2228046-12-4 ((2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol)

(2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol structure
2228046-12-4 structure
Product Name:(2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol
CAS No:2228046-12-4
MF:C8H13F3O
MW:182.183433294296
CID:5766745
PubChem ID:165686971
Update Time:2025-09-22

(2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1968292
    • 2228046-12-4
    • (2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol
    • Inchi: 1S/C8H13F3O/c1-5(6-2-3-6)4-7(12)8(9,10)11/h5-7,12H,2-4H2,1H3/t5?,7-/m0/s1
    • InChI Key: YGOLLTKEKQSDHO-MSZQBOFLSA-N
    • SMILES: FC([C@H](CC(C)C1CC1)O)(F)F

Computed Properties

  • Exact Mass: 182.09184952g/mol
  • Monoisotopic Mass: 182.09184952g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2Ų

(2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1968292-0.05g
(2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol
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$1308.0 2023-09-16
Enamine
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$1432.0 2023-09-16
Enamine
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$1495.0 2023-09-16
Enamine
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EN300-1968292-5.0g
(2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol
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Enamine
EN300-1968292-10.0g
(2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol
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Enamine
EN300-1968292-1g
(2S)-4-cyclopropyl-1,1,1-trifluoropentan-2-ol
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